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Compound of Interest

Compound Name: 2,2-Dimethylpiperidin-3-ol

Cat. No.: B15313435 Get Quote

Technical Overview of 2,2-Dimethylpiperidin-3-ol
This document provides a concise summary of the fundamental physicochemical properties of

2,2-Dimethylpiperidin-3-ol, a substituted piperidine derivative. The information presented is

intended for researchers, scientists, and professionals engaged in drug development and

chemical synthesis.

Physicochemical Data
The core molecular identifiers for 2,2-Dimethylpiperidin-3-ol are detailed below. This data is

crucial for stoichiometric calculations, analytical characterization, and computational modeling.

Property Value

Molecular Formula C₇H₁₅NO

Molecular Weight 129.20 g/mol

Note on Analogous Compounds: It is important to distinguish 2,2-Dimethylpiperidin-3-ol from

similar structures. For instance, 2,2-dimethylpentan-3-ol has a molecular formula of C₇H₁₆O

and a molecular weight of 116.201 g/mol [1]. Another related compound, 2,2-Dimethylpiperidin-

3-one, possesses a molecular formula of C₇H₁₃NO and a molecular weight of 127.18 g/mol [2].

These slight variations in structure result in different molecular weights and chemical

properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15313435?utm_src=pdf-interest
https://www.benchchem.com/product/b15313435?utm_src=pdf-body
https://www.benchchem.com/product/b15313435?utm_src=pdf-body
https://www.benchchem.com/product/b15313435?utm_src=pdf-body
https://www.manchesterorganics.com/J66502
https://www.smolecule.com/products/s14023244
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15313435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodologies and Visualizations
The determination of the molecular formula and weight of 2,2-Dimethylpiperidin-3-ol is
typically achieved through standard analytical techniques such as mass spectrometry and

elemental analysis. As this guide focuses on the fundamental properties of a single molecule,

detailed experimental protocols for its synthesis or analysis are beyond the current scope.

Similarly, signaling pathways or complex experimental workflows, which would necessitate

visualization through diagrams, are not applicable to the presentation of this basic molecular

data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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